Cas no 1391849-33-4 (R-Doxylamine)

R-Doxylamine is the dextrorotatory enantiomer of doxylamine, a first-generation antihistamine with sedative properties. Its chiral specificity enhances pharmacological selectivity, potentially improving therapeutic efficacy while minimizing side effects associated with the racemic mixture. R-Doxylamine exhibits high affinity for histamine H1 receptors, contributing to its potent antihistaminic activity. This compound is particularly noted for its rapid absorption and predictable pharmacokinetics, making it suitable for applications requiring precise dosing. Its enantiopure form may offer advantages in reducing metabolic variability and optimizing safety profiles. R-Doxylamine is commonly utilized in sleep aid formulations and antiemetic therapies, where its targeted action and reduced off-target effects are of clinical interest.
R-Doxylamine structure
R-Doxylamine structure
Product Name:R-Doxylamine
CAS No:1391849-33-4
MF:C17H22N2O
MW:270.369384288788
CID:2085957
PubChem ID:6852255
Update Time:2025-05-19

R-Doxylamine Chemical and Physical Properties

Names and Identifiers

    • R-Doxylamine
    • WC177DTO9Q
    • N,N-Dimethyl-2-((1R)-1-phenyl-1-(2-pyridinyl)ethoxy)ethanamine
    • N,N-Dimethyl-2-[(1R)-1-phenyl-1-(2-pyridinyl)ethoxy]ethanamine
    • Doxylamine, (R)-
    • Doxylamine, (+)-
    • BIDD:GT0111
    • Ethanamine, N,N-dimethyl-2-(1-phenyl-1-(2-pyridinyl)ethoxy)-, (+)-
    • Ethanamine, N,N-dimethyl-2-((1R)-1-phenyl-1-(2-pyridinyl)ethoxy)-
    • Unii-WC177dto9Q
    • NCGC00021147-01
    • NCGC00021147-07
    • 1391849-33-4
    • N,N-Dimethyl-2-[(1R)-1-phenyl-1-(2-pyridinyl)ethoxy]ethanamine; (R)-N,N-Dimethyl-2-(1-phenyl-1-(pyridin-2-yl)ethoxy)ethanamine
    • SCHEMBL12959067
    • N,N-dimethyl-2-[(1R)-1-phenyl-1-pyridin-2-ylethoxy]ethanamine
    • CHEMBL1622549
    • Inchi: 1S/C17H22N2O/c1-17(20-14-13-19(2)3,15-9-5-4-6-10-15)16-11-7-8-12-18-16/h4-12H,13-14H2,1-3H3/t17-/m1/s1
    • InChI Key: HCFDWZZGGLSKEP-QGZVFWFLSA-N
    • SMILES: O(CCN(C)C)[C@@](C)(C1C=CC=CN=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 270.173213330 g/mol
  • Monoisotopic Mass: 270.173213330 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 25.4
  • Molecular Weight: 270.37

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 364.9±32.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

R-Doxylamine Security Information

R-Doxylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D561995-10mg
R-Doxylamine
1391849-33-4
10mg
$ 230.00 2023-09-07
TRC
D561995-100mg
R-Doxylamine
1391849-33-4
100mg
$ 1748.00 2023-09-07
SHENG KE LU SI SHENG WU JI SHU
sc-496323-10mg
R-Doxylamine,
1391849-33-4
10mg
¥2858.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-496323-10 mg
R-Doxylamine,
1391849-33-4
10mg
¥2,858.00 2023-07-11

Additional information on R-Doxylamine

Professional Introduction to Compound with CAS No. 1391849-33-4 and Product Name R-Doxylamine

The compound identified by the CAS number 1391849-33-4 and the product name R-Doxylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. R-Doxylamine, as a derivative of doxylamine, is known for its role in various biochemical pathways, making it a subject of extensive research in medicinal chemistry.

Recent studies have highlighted the importance of R-Doxylamine in the development of novel treatments for neurological disorders. Its molecular structure, characterized by a specific arrangement of atoms and functional groups, enables it to interact with biological targets in a manner that traditional pharmaceuticals may not. This interaction is crucial for modulating neural activity, which is particularly relevant in conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier has been a focal point of research, as this property is essential for effective central nervous system (CNS) drug delivery.

In addition to its neurological applications, R-Doxylamine has shown promise in the treatment of allergic reactions. The compound's anti-histaminic properties make it a candidate for developing new-generation antihistamines that offer improved efficacy and reduced side effects compared to existing medications. Researchers have been particularly interested in its potential to target histamine receptors more selectively, thereby minimizing systemic adverse effects.

The synthesis of R-Doxylamine involves a series of carefully controlled chemical reactions that ensure high purity and yield. Advanced synthetic methodologies, including catalytic hydrogenation and stereoselective transformations, have been employed to achieve the desired molecular configuration. These synthetic routes not only enhance the efficiency of production but also allow for scalability, making R-Doxylamine a viable candidate for industrial manufacturing.

One of the most compelling aspects of R-Doxylamine is its potential as a lead compound for further drug development. Its unique chemical properties provide a foundation for designing analogs with enhanced pharmacological profiles. By modifying specific structural elements, researchers can fine-tune the compound's activity, solubility, and metabolic stability. This flexibility has opened up new avenues in drug discovery, particularly in the quest for more effective treatments for complex diseases.

The pharmacokinetic behavior of R-Doxylamine has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical studies have demonstrated that the compound exhibits favorable pharmacokinetic profiles, including moderate oral bioavailability and prolonged half-life. These characteristics are critical for ensuring consistent therapeutic effects and reducing the frequency of dosing required.

Regulatory considerations play a significant role in the development and commercialization of R-Doxylamine. Compliance with international standards such as those set by the FDA and EMA is essential for ensuring safety and efficacy. Clinical trials have been conducted to evaluate the compound's safety profile and therapeutic potential in humans. These trials have provided valuable insights into dosing regimens and potential side effects, guiding further development efforts.

The future prospects of R-Doxylamine are promising, with ongoing research exploring its applications in various therapeutic areas. Innovations in drug delivery systems, such as nanoparticles and targeted release formulations, are expected to enhance the compound's efficacy further. Collaborative efforts between academia and industry are likely to accelerate progress, leading to faster translation from laboratory discoveries to clinical use.

In conclusion, R-Doxylamine, identified by CAS number 1391849-33-4, represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its unique structural properties and favorable pharmacokinetic profile make it a valuable candidate for treating neurological disorders, allergic reactions, and other conditions. As research continues to uncover new applications and refine synthetic methodologies, R-Doxylamine is poised to play a crucial role in the next generation of medicinal treatments.

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